Cas no 61539-61-5 (1,1-Dimethoxy-3-(trimethylsiloxy)-1,3-butadiene)

• Product Name: 1,1-Dimethoxy-3-(trimethylsiloxy)-1,3-butadiene
• CAS No: 61539-61-5
• MF: C₉H₁₈O₃Si
• MW: 202.322924137115
• CID: 475769
• PubChem ID: 11030896
• Update Time: 2025-10-31

1,1-Dimethoxy-3-(trimethylsiloxy)-1,3-butadiene Chemical and Physical Properties

Names and Identifiers

• Silane, [(3,3-dimethoxy-1-methylene-2-propenyl)oxy]trimethyl-
• 1,1-Dimethoxy-3-(trimethylsiloxy)-1,3-butadiene
• [(4,4-DIMETHOXYBUTA-1,3-DIEN-2-YL)OXY]TRIMETHYLSILANE
• 4,4-dimethoxybuta-1,3-dien-2-yloxy(trimethyl)silane
• [(4,4-Dimethoxybuta-1,3-dien-2-yl)oxy](trimethyl)silane
• ((4,4-Dimethoxybuta-1,3-dien-2-yl)oxy)trimethylsilane
• 61539-61-5
• (4,4-dimethoxybuta-1,3-dien-2-yloxy)trimethylsilane
• SCHEMBL9510313
• DTXSID30452578

• Inchi： 1S/C9H18O3Si/c1-8(12-13(4,5)6)7-9(10-2)11-3/h7H,1H2,2-6H3
• InChI Key： NNEOHWMKADOBOT-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC(=C)/C=C(\OC)/OC

Computed Properties

• Exact Mass: 202.10254
• Monoisotopic Mass: 202.10252097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Additional information on 1,1-Dimethoxy-3-(trimethylsiloxy)-1,3-butadiene

1,1-Dimethoxy-3-(trimethylsiloxy)-1,3-butadiene: A Comprehensive Overview

The compound with CAS No. 61539-61-5, commonly referred to as 1,1-Dimethoxy-3-(trimethylsiloxy)-1,3-butadiene, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines dimethoxy groups and a trimethylsiloxy group attached to a conjugated diene system. Its structure makes it a versatile building block in the synthesis of advanced materials and functional molecules.

Recent studies have highlighted the potential of 1,1-Dimethoxy-3-(trimethylsiloxy)-1,3-butadiene in the development of novel polymers and optoelectronic materials. Researchers have demonstrated that the compound's reactivity can be fine-tuned through controlled polymerization techniques, leading to materials with tailored electronic properties. For instance, its use in the synthesis of conjugated polymers has shown promise in applications such as flexible electronics and light-emitting diodes (LEDs). The ability to incorporate silicon-based functionalities into these materials enhances their stability and performance under various environmental conditions.

One of the key advantages of CAS No. 61539-61-5 is its compatibility with a wide range of synthetic methodologies. It can be employed in both step-growth and chain-growth polymerizations, offering flexibility in material design. Moreover, its silicon-containing group contributes to improved thermal stability and mechanical robustness, making it an attractive candidate for high-performance applications. Recent advancements in controlled radical polymerization have further expanded its utility, enabling the creation of block copolymers with well-defined architectures.

The synthesis of 1,1-Dimethoxy-3-(trimethylsiloxy)-1,3-butadiene involves a multi-step process that typically begins with the preparation of its precursor compounds. The introduction of the trimethylsiloxy group is achieved through a nucleophilic substitution reaction, while the dimethoxy groups are introduced via alkylation or acylation steps. The conjugated diene system is then formed through deprotection or coupling reactions. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an environmental standpoint, CAS No. 61539-61-5 has been evaluated for its biodegradation potential and ecological impact. Studies indicate that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in natural environments. This property is particularly important for applications where environmental sustainability is a key consideration.

In terms of industrial applications, 1,1-Dimethoxy-3-(trimethylsiloxy)-1,3-butadiene is increasingly being explored for use in adhesives and sealants due to its excellent bonding properties and resistance to harsh conditions. Its ability to form strong intermolecular interactions makes it ideal for bonding dissimilar materials or for use in high-stress environments.

Looking ahead, ongoing research aims to further optimize the synthesis and application of CAS No. 61539-61-5. Emerging techniques such as green chemistry approaches are being integrated into its production processes to minimize waste and energy consumption. Additionally, efforts are underway to explore its potential in bio-based materials and sustainable manufacturing practices.

In conclusion, 1,1-Dimethoxy-3-(trimethylsiloxy)-1,3-butadiene (CAS No. 61539-61-5) stands out as a versatile and innovative compound with a wide range of applications across multiple industries. Its unique structure and reactivity make it a valuable tool in modern organic synthesis and materials science. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in the development of advanced technologies and sustainable solutions.